Cas no 1186194-78-4 (1-(Trifluoromethyl)pyrene)

• Product Name: 1-(Trifluoromethyl)pyrene
• CAS No: 1186194-78-4
• MF: C₁₇H₉F₃
• MW: 270.248574972153
• CID: 4684219
• Update Time: 2023-08-14

1-(Trifluoromethyl)pyrene Chemical and Physical Properties

Names and Identifiers

• 1-(trifluoromethyl)pyrene
• 1-(Trifluoromethyl)pyrene

• Inchi： 1S/C17H9F3/c18-17(19,20)14-9-7-12-5-4-10-2-1-3-11-6-8-13(14)16(12)15(10)11/h1-9H
• InChI Key： YRRQUIYPXGNJKG-UHFFFAOYSA-N
• SMILES： FC(C1C=CC2=CC=C3C=CC=C4C=CC=1C2=C43)(F)F

Computed Properties

• Exact Mass: 270.066
• Monoisotopic Mass: 270.066
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 0
• Complexity: 375
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Boiling Point: 376.8±37.0 °C at 760 mmHg
• Flash Point: 153.6±14.4 °C
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

1-(Trifluoromethyl)pyrene Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)